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Compound of Interest

Compound Name: 4-Oxohexanoic acid

Cat. No.: B072597

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 4-
Oxohexanoic acid (CAS No. 1117-74-4), also known as homolevulinic acid. The information
herein is compiled to assist researchers, scientists, and professionals in drug development in
understanding the chemical's properties, hazards, and the necessary safety protocols for its
handling and use in a laboratory setting. This document includes detailed experimental
methodologies for key toxicological assessments to provide a deeper understanding of the
hazard classifications.

Chemical Identification and Properties

4-Oxohexanoic acid is an oxo carboxylic acid with a molecular formula of CeH100s. It is a solid
at room temperature and is soluble in water and organic solvents.[1] Its bifunctional nature,
containing both a ketone and a carboxylic acid group, makes it a versatile intermediate in
organic synthesis.[1]

Table 1: Physical and Chemical Properties of 4-Oxohexanoic Acid
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Property Value Reference(s)

Molecular Formula CeH1003 [2]

Molecular Weight 130.14 g/mol [2]

CAS Number 1117-74-4 [2]
Colorless to pale yellow liquid

Appearance , [1]
or solid

Melting Point 35-37 °C

Boiling Point 113 °C at 3 Torr

N Soluble in water and organic

Solubility [1]
solvents

pKa 4.77 £ 0.17 (Predicted)

Hazard Identification and Classification

4-Oxohexanoic acid is classified as harmful if swallowed and causes serious eye irritation.[2]

It is essential to handle this chemical with appropriate personal protective equipment and in a

well-ventilated area to minimize exposure risks.

Table 2: GHS Hazard Classification for 4-Oxohexanoic Acid

Hazard Hazard . Signal Reference(s
Category Pictogram
Class Statement Word )
H302:
Acute toxicity, ) L, ]
oral Category 4 Harmful if l=alt text  Warning [2]
ra
swallowed
) H319:
Serious eye
Causes 1 ]
damage/eye Category 2A _ laalt text  Warning [2]
o serious eye
irritation o
irritation
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Note: The GHS pictograms are illustrative and should be obtained from a compliant source.
Safe Handling and Storage Protocols

Proper handling and storage of 4-Oxohexanoic acid are crucial to ensure laboratory safety.
Handling:

» Work in a well-ventilated area, preferably in a chemical fume hood.[3]

o Wear appropriate personal protective equipment (PPE), including safety glasses with side
shields or goggles, chemical-resistant gloves, and a lab coat.[3]

¢ Avoid inhalation of dust or vapors.[4]

e Prevent contact with skin and eyes.[3]

e Wash hands thoroughly after handling.[4]

e Do not eat, drink, or smoke in areas where the chemical is handled.[4]

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

o Keep away from incompatible materials such as strong oxidizing agents and strong bases.[3]

» Store in a corrosive-resistant container.[5]

Emergency Procedures

Immediate and appropriate action is vital in case of accidental exposure or spillage.

First Aid Measures

The following diagram outlines the initial first aid response for various exposure routes.
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Exposure Route Immediate Action

Inhalation L g Move to fresh air

Skin Contact ' 4 Remove contaminated clothing Wash skin with soap and water FOH%;’V -up
Seek immediate medical advice/attention
Remove contact lenses, if present and easy to do
Eye Contact Rinse cautiously with water for at least 15 minutes

Ingestion L g Rinse mouth. Do NOT induce vomiting.

Click to download full resolution via product page

First aid response workflow for 4-Oxohexanoic acid exposure.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[6]

» Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water. If skin irritation persists, seek medical attention.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing and seek immediate medical attention.[3][6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a poison control center or seek immediate medical attention.

[31[7]

Spill Cleanup Procedures
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In the event of a spill, follow these steps:
e Evacuate: Evacuate non-essential personnel from the spill area.[8]
e Ventilate: Ensure adequate ventilation.[9]

o Contain: Prevent the spread of the spill by using a non-combustible absorbent material like
sand, earth, or vermiculite.[10]

» Neutralize (for acids): For acidic spills, cautiously neutralize with a suitable agent like sodium
bicarbonate or soda ash.[11]

o Collect: Carefully scoop up the absorbed material into a suitable, labeled container for
disposal.[11]

o Decontaminate: Clean the spill area with soap and water.[9]

» Dispose: Dispose of the waste in accordance with local, state, and federal regulations.

Experimental Protocols

The hazard classifications of 4-Oxohexanoic acid are determined through standardized
toxicological studies. The following sections detail the likely methodologies used for these
assessments.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)

This method is designed to assess the acute toxicity of a substance when administered orally.
[12]

o Principle: The test involves a stepwise procedure with the use of a small number of animals
per step. The outcome of each step (mortality or survival) determines the next step, allowing
for classification of the substance into a GHS category.[13]

e Animal Model: Typically, young adult female rats are used.[12]

e Procedure:
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o Animals are fasted prior to dosing.

o Asingle dose of the substance is administered by oral gavage. The starting dose is
selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight).

o Agroup of three animals is used for each step.

o The animals are observed for mortality, clinical signs of toxicity, and changes in body
weight for up to 14 days.[13]

o The pattern of mortality in a series of dose steps allows for the determination of the
appropriate GHS hazard classification.

» Endpoint: The primary endpoint is mortality. The results allow for classification of the
substance based on its acute oral toxicity.[12]

Skin Sensitization - OECD Guideline 429 (Local Lymph
Node Assay - LLNA)

The LLNA is a method for identifying potential skin sensitizers.[14]

e Principle: The assay is based on the principle that sensitizing chemicals induce a primary
proliferation of lymphocytes in the lymph nodes draining the site of application. This
proliferation is proportional to the dose and potency of the allergen.[15]

¢ Animal Model: The test is performed in mice.[14]
e Procedure:

o The test substance is applied to the dorsal surface of the mouse's ear for three
consecutive days.

o A minimum of three concentrations of the test substance are used, along with a vehicle
control group and a positive control group.

o On day 6, the animals are injected with a radiolabeled substance (e.g., 3H-methyl
thymidine).
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o Afew hours after the injection, the animals are euthanized, and the draining auricular
lymph nodes are excised.

o A single-cell suspension of lymph node cells is prepared, and the incorporation of the
radiolabel is measured by [B-scintillation counting.

o Endpoint: The results are expressed as a Stimulation Index (SI), which is the ratio of the
mean proliferation in the test group to the mean proliferation in the vehicle control group. A
substance is classified as a skin sensitizer if the Sl is 3 or greater.[14]

Serious Eye Irritation - Draize Test

The Draize test is a method to assess the potential of a substance to cause eye irritation or
damage.[16]

e Principle: The test involves applying a substance to the eye of a conscious animal and
observing the effects over a period of time.[16]

e Animal Model: Albino rabbits are typically used for this test.[17]
e Procedure:

o A small amount (typically 0.1 mL of a liquid or 100 mg of a solid) of the test substance is
instilled into the conjunctival sac of one eye of the rabbit. The other eye serves as a
control.[1]

o The eyes are examined for signs of irritation at specific intervals (e.g., 1, 24, 48, and 72
hours) after application.[18]

o Observations are made for corneal opacity, iritis, and conjunctival redness and swelling.

[¢]

The severity of the lesions is scored according to a standardized system.[1]

o Endpoint: The scores for corneal opacity, iritis, and conjunctival changes are used to
calculate an overall irritation score, which determines the classification of the substance as a
non-irritant, irritant, or severe irritant.[1][19]
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The following diagram illustrates the logical workflow for conducting a chemical safety
assessment.

Planning & Preparation

Identify Chemical & Properties

'

Review Safety Data Sheet

'

Perform Risk Assessment

'

Select Appropriate PPE

Experimental Execution

Safe Handling in Ventilated Area

]
Contingency & Response

Spill Occurs Exposure Occurs Proper Storage

Waste Disposal
Y
Follow Spill Cleanup Protocol Administer First Aid Segregate Chemical Waste
Report Incident Dispose According to Regulations

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Logical workflow for a comprehensive chemical safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Oxohexanoic Acid: A Comprehensive Technical Safety
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072597#4-oxohexanoic-acid-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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